Cas no 54300-33-3 (Phosphine oxide,bis(4-chlorophenyl)phenyl-)

• Product Name: Phosphine oxide,bis(4-chlorophenyl)phenyl-
• CAS No: 54300-33-3
• MF: C₁₈H₁₃Cl₂OP
• MW: 347.174983739853
• CID: 375312
• PubChem ID: 6452980
• Update Time: 2025-04-19

Phosphine oxide,bis(4-chlorophenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide,bis(4-chlorophenyl)phenyl-
• 1-chloro-4-[(4-chlorophenyl)-phenylphosphoryl]benzene
• bis(p-chlorophenyl)phenylphosphine oxide
• bis(4-chlorophenyl)(phenyl)phosphane oxide
• EINECS 259-080-2
• BIS-(P-CHLOROPHENYL)PHENYLPHOSPHINE OXIDE
• bis(p-chlorophenyl)-phenylphosphine oxide
• FOIPESFJJNAWLG-UHFFFAOYSA-N
• DTXSID00969365
• SCHEMBL2870880
• NS00058367
• bis(4-chlorophenyl)phenylphosphine oxide
• 54300-33-3
• Bis(4-chlorophenyl)(oxo)phenyl-lambda~5~-phosphane

• Inchi： 1S/C18H13Cl2OP/c19-14-6-10-17(11-7-14)22(21,16-4-2-1-3-5-16)18-12-8-15(20)9-13-18/h1-13H
• InChI Key： FOIPESFJJNAWLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)P(C1C=CC=CC=1)(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 346.00829
• Monoisotopic Mass: 346.0081074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07